Cas no 1315001-15-0 ()

1315001-15-0 structure
structure
Product Name:
CAS No:1315001-15-0
MF:C5H7NO3
MW:129.113981485367
CID:6646762
PubChem ID:28125555
Update Time:2024-03-02

Chemical and Physical Properties

Names and Identifiers

    • Inchi: 1S/C5H7NO3/c7-3-1-4(5(8)9)6-2-3/h3,7H,1-2H2,(H,8,9)/t3-/m0/s1
    • InChI Key: AOMLMYXPXUTBQH-VKHMYHEASA-N
    • SMILES: O[C@@H]1CN=C(C(=O)O)C1

Computed Properties

  • Exact Mass: 129.042593085g/mol
  • Monoisotopic Mass: 129.042593085g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 69.9Ų
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